Cas no 326496-51-9 ((4-Acetoxymethyl)phenylboronic acid)

• Product Name: (4-Acetoxymethyl)phenylboronic acid
• CAS No: 326496-51-9
• Molecular Formula: C₉H₁₁BO₄
• Molecular Weight: 193.99224
• MDL: MFCD08235082
• CID: 303359
• PubChem ID: 10583943

(4-Acetoxymethyl)phenylboronic acid Properties

Names and Identifiers

• (4-(Acetoxymethyl)phenyl)boronic acid
• 4-Acetoxymethylbenzeneboronic acid
• (4-Acetoxymethyl)phenylboronic acid
• [4-(acetyloxymethyl)phenyl]boronic acid
• 4-(ACETOXYMETHYL)BENZENEBORONIC ACID
• Boronic acid,[4-[(acetyloxy)methyl]phenyl]- (9CI)
• 4-acetoxymethylphenylboronic acid
• OR9468
• CS-0173783
• MFCD08235082
• AKOS006346242
• BS-28031
• (2-OXO-PYRROLIDIN-3-YL)-CARBAMICACIDBENZYLESTER
• 4-(ACETOXYMETHYL)BENZENEBORONIC ACID 97
• 326496-51-9
• [4-(Acetoxymethyl)phenyl]boronic acid
• J-018818
• DTXSID30442055
• F74125
• {4-[(Acetyloxy)methyl]phenyl}boronic acid
• SCHEMBL2494202
• (4-(Acetoxymethyl)phenyl)boronicacid
• 4-[(acetyloxy)methyl]phenylboronic acid

• MDL： MFCD08235082
• InChIKey： FPQABEOUQSYDPY-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11BO4/c1-7(11)14-6-8-2-4-9(5-3-8)10(12)13/h2-5,12-13H,6H2,1H3
• SMILES： CC(=O)OCC1=CC=C(C=C1)B(O)O

Computed Properties

• Exact Mass: 194.07500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 194.0750390g/mol
• Heavy Atom Count: 14
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: -0.57050
• PSA: 66.76000
• Refractive Index: 1.527
• Boiling Point: 341.0±44.0 °C at 760 mmHg
• Melting Point: 81-83
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 160.0±28.4 °C
• Density: 1.2±0.1 g/cm3

(4-Acetoxymethyl)phenylboronic acid Security Information

• Safety Instruction： H303+H313+H333
• Dangerous goods sign：
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

(4-Acetoxymethyl)phenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%